![molecular formula C₁₅H₁₇Cl₂N₃O₈ B1144452 3-Hydroxy Guanfacine O-β-D-Glucuronide CAS No. 78433-83-7](/img/no-structure.png)
3-Hydroxy Guanfacine O-β-D-Glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy Guanfacine O-β-D-Glucuronide is a principal metabolite of Guanfacine . It is found in the blood plasma and liver of rats after single and repeated oral administration . The main metabolite of guanfacine can be measured in human plasma and urine .
Synthesis Analysis
The synthesis of this compound involves a multi-step process. The enzymatic reduction of glycerol to 3-hydroxy-propionaldehyde (3-HPA) by coenzyme B12-dependent glycerol/diol dehydratases (GDH), the accumulation of 3-HPA, spontaneous dehydration of 3-HPA to form acrolein, and the chemical reaction are involved .Molecular Structure Analysis
The molecular structure of this compound is complex and involves various chemical reactions. The glucuronidation of this compound is particularly challenging due to the presence of the C-5 carboxylic group .Chemical Reactions Analysis
The chemical reactions involved in the formation of this compound are complex. The reactions involve the enzymatic reduction of glycerol to 3-hydroxy-propionaldehyde (3-HPA) by coenzyme B12-dependent glycerol/diol dehydratases (GDH), the accumulation of 3-HPA, spontaneous dehydration of 3-HPA to form acrolein, and the chemical reaction .properties
CAS RN |
78433-83-7 |
---|---|
Molecular Formula |
C₁₅H₁₇Cl₂N₃O₈ |
Molecular Weight |
438.22 |
synonyms |
3-[2-[(Aminoiminomethyl)amino]-2-oxoethyl]-2,4-dichlorophenyl β-D-Glucopyranosiduronic Acid_x000B_ |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.